Cas no 1327517-70-3 (N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride)

• Product Name: N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride
• CAS No: 1327517-70-3
• MF: C₁₆H₂₀ClN₃OS₂
• MW: 369.932499885559
• CID: 6594378
• PubChem ID: 44975973
• Update Time: 2025-10-12

N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride
• Benzamide, N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(methylthio)-, hydrochloride (1:1)
• 1327517-70-3
• F2093-0292
• N-{5-ethyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride
• AKOS026681138
• N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(methylthio)benzamide hydrochloride
• N-(5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-methylsulfanylbenzamide;hydrochloride

• Inchi： 1S/C16H19N3OS2.ClH/c1-3-19-9-8-13-14(10-19)22-16(17-13)18-15(20)11-4-6-12(21-2)7-5-11;/h4-7H,3,8-10H2,1-2H3,(H,17,18,20);1H
• InChI Key： JWTNSKXQCFYPKK-UHFFFAOYSA-N
• SMILES： N(C1SC2CN(CC)CCC=2N=1)C(C1C=CC(SC)=CC=1)=O.Cl

Computed Properties

• Exact Mass: 369.0736323g/mol
• Monoisotopic Mass: 369.0736323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų

Additional information on N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride

Comprehensive Overview of N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride (CAS No. 1327517-70-3)

The compound N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride (CAS No. 1327517-70-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the thiazolo[5,4-c]pyridine core and methylsulfanyl substituent, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with current trends in precision medicine and targeted drug development.

In recent years, the demand for novel small molecules like N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride has surged due to advancements in high-throughput screening and computational drug design. This compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability—a topic frequently searched by professionals in pharmacokinetics and formulation science. The integration of sulfur-containing moieties (e.g., thiazole and methylsulfanyl) is also a hot topic, as these groups often improve binding affinity and metabolic stability.

From a synthetic chemistry perspective, the preparation of CAS No. 1327517-70-3 involves multi-step organic transformations, including cyclization and amidation reactions. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern medicinal chemistry. Its benzamide scaffold is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, linking this compound to broader discussions about scaffold hopping and bioisosterism in drug discovery.

The pharmacological profile of N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride remains under investigation, but preliminary studies suggest interactions with kinase targets—a trending area in oncology and inflammation research. This aligns with frequent search queries about "kinase inhibitors" and "small molecule therapeutics." Additionally, its ethyl-substituted thiazolo[5,4-c]pyridine moiety may contribute to CNS permeability, making it a subject of interest for neurological disorders, another high-traffic topic in biomedical research.

Quality control and analytical characterization of CAS No. 1327517-70-3 are critical for its application in research. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying purity and structure—keywords often associated with this compound in scientific databases. The hydrochloride counterion further necessitates specialized analytical approaches, a detail frequently overlooked in generic discussions but vital for reproducibility, a growing concern in life sciences.

In conclusion, N-{5-ethyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-(methylsulfanyl)benzamide hydrochloride represents a compelling case study in contemporary drug discovery. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends (e.g., kinase modulation and CNS drug design) ensure its continued relevance in scientific literature and industry pipelines. As the field evolves, this compound may serve as a template for next-generation therapeutics addressing unmet medical needs.